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Cat. No.: B12423960 Get Quote

Introduction

The Influenza Nucleoprotein (NP) is a conserved internal protein of the influenza virus, making

it a key target for T-cell mediated immunity. The NP (147-155) peptide, with the sequence

TYQRTRALV, is a well-characterized, immunodominant H-2Kd-restricted cytotoxic T

lymphocyte (CTL) epitope in BALB/c mice.[1][2][3][4] It is widely used in immunological studies

to detect and quantify influenza-specific CD8+ T-cell responses. The Enzyme-Linked

Immunospot (ELISpot) assay is a highly sensitive method for measuring the frequency of

cytokine-secreting cells at the single-cell level.[5] These application notes provide detailed

information and protocols for utilizing the Influenza NP (147-155) peptide in ELISpot assays to

assess cell-mediated immunity to influenza A virus.

Data Presentation
The following tables summarize key quantitative data for performing ELISpot assays with the

Influenza NP (147-155) peptide, based on established protocols and literature.

Table 1: Recommended Reagent and Cell Concentrations
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Component
Recommended
Concentration/Amount

Source(s)

Influenza NP (147-155)

Peptide
1 - 10 µg/mL [1][2][6][7]

Peripheral Blood Mononuclear

Cells (PBMCs) / Splenocytes
2 x 10^5 - 5 x 10^5 cells/well [1][8][9]

Capture Antibody (e.g., anti-

IFN-γ)
5 - 10 µg/mL [10]

Detection Antibody (e.g.,

biotinylated anti-IFN-γ)

1:1000 dilution (or as per

manufacturer's instructions)
[10]

Streptavidin-Alkaline

Phosphatase (AP)

1:1000 dilution (or as per

manufacturer's instructions)
[10]

Table 2: Typical Experimental Parameters and Expected Results
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Parameter Value Source(s)

Incubation Time with Peptide 18 - 48 hours [1][8][11]

Expected Spot Forming Units

(SFU) / 10^6 cells

Highly variable, can be <50 to

several hundred depending on

immunization/infection status.

[6]

Positive Control

Phytohemagglutinin (PHA),

Concanavalin A (ConA), or

anti-CD3/CD28 antibodies.[5]

Negative Control
Cells cultured in medium alone

(unstimulated).[5]

Lower Limit of Quantification

(LLOQ)

Approximately 34.4

SFU/million cells (assay

dependent).[8][12]

Upper Limit of Quantification

(ULOQ)

Can exceed 9,000 SFU/million

cells, dependent on the reader.

[12]

Experimental Protocols
This section provides a detailed methodology for performing an IFN-γ ELISpot assay using the

Influenza NP (147-155) peptide to stimulate murine splenocytes.

Materials and Reagents:

Influenza NP (147-155) peptide (TYQRTRALV)

96-well PVDF membrane ELISpot plates

Murine IFN-γ ELISpot kit (containing capture antibody, detection antibody, and streptavidin-

AP)

Sterile PBS

35% Ethanol in sterile water
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Complete RPMI-1640 medium (supplemented with 10% FBS, penicillin/streptomycin, and L-

glutamine)

BCIP/NBT substrate solution

Automated ELISpot reader

Single-cell suspension of murine splenocytes from influenza-infected or control mice

Protocol:

Day 1: Plate Coating

Pre-wet the membrane: Add 15 µL of 35% ethanol to each well of the 96-well PVDF plate

and incubate for 1 minute at room temperature.

Wash: Aspirate the ethanol and wash the wells three times with 150 µL of sterile PBS.

Coat with capture antibody: Dilute the anti-IFN-γ capture antibody to the recommended

concentration (e.g., 10 µg/mL) in sterile PBS. Add 100 µL of the diluted antibody to each

well.

Incubate: Seal the plate and incubate overnight at 4°C.

Day 2: Cell Stimulation

Wash and Block: Aspirate the capture antibody solution. Wash the wells twice with 150 µL of

sterile Milli-Q water. Then, add 150 µL of complete RPMI-1640 medium to each well to block

the membrane for at least 2 hours at 37°C.

Prepare cell suspension: Prepare a single-cell suspension of splenocytes in complete RPMI-

1640 medium. Perform a cell count and adjust the concentration to 4 x 10^6 cells/mL.

Prepare stimuli: Dilute the Influenza NP (147-155) peptide in complete RPMI-1640 medium

to a working concentration of 2-20 µg/mL (for a final concentration of 1-10 µg/mL in the well).

Prepare positive (e.g., PHA) and negative (medium alone) controls.
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Add stimuli and cells: Decant the blocking medium from the plate. Add 50 µL of the prepared

peptide or control solutions to the appropriate wells. Add 50 µL of the cell suspension

(containing 2 x 10^5 cells) to each well.

Incubate: Incubate the plate for 18-24 hours at 37°C in a humidified incubator with 5% CO2.

[8]

Day 3: Spot Development and Analysis

Wash: Aspirate the cell suspension and wash the plate five times with 200 µL of PBS

containing 0.05% Tween-20 (PBST).

Add detection antibody: Dilute the biotinylated anti-IFN-γ detection antibody in PBST as

recommended by the manufacturer. Add 100 µL of the diluted antibody to each well and

incubate for 2 hours at room temperature.[8]

Wash: Aspirate the detection antibody and wash the plate five times with 200 µL of PBST.

Add enzyme conjugate: Dilute the streptavidin-AP conjugate in PBST. Add 100 µL to each

well and incubate for 1 hour at room temperature.

Wash: Aspirate the enzyme conjugate and wash the plate five times with 200 µL of PBST.

Develop spots: Add 100 µL of BCIP/NBT substrate solution to each well. Monitor for the

appearance of dark spots (typically 5-20 minutes).

Stop development: Stop the reaction by washing the plate thoroughly with distilled water.

Dry and analyze: Allow the plate to dry completely. Count the spots using an automated

ELISpot reader.

Data Analysis

Results are typically expressed as Spot Forming Units (SFU) per million cells.[8][12] To

calculate this, subtract the average number of spots in the negative control wells from the

average number of spots in the peptide-stimulated wells and normalize to 10^6 cells.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9493492/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9493492/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9493492/
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2022.984642/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12423960?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualizations
ELISpot Experimental Workflow

Day 1: Plate Coating

Day 2: Cell Stimulation

Day 3: Spot Development

Data Analysis

Pre-wet PVDF membrane
with 35% Ethanol

Wash with sterile PBS

Coat with anti-IFN-γ
capture antibody

Incubate overnight at 4°C

Wash and block plate

Prepare splenocyte suspension

Add NP (147-155) peptide
and cells to wells

Incubate for 18-24 hours at 37°C

Wash plate

Add biotinylated detection antibody

Add Streptavidin-AP

Add BCIP/NBT substrate

Stop reaction and dry plate

Count spots with
ELISpot reader

Calculate SFU per
10^6 cells

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b12423960?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12423960?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: ELISpot experimental workflow diagram.
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Caption: Simplified T-cell activation pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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